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Compound of Interest

Compound Name: 2,6-Diaminopyridine sulfate

Cat. No.: B599413 Get Quote

Essential Safety and Handling Guide for 2,6-
Diaminopyridine Sulfate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,6-Diaminopyridine sulfate in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 2,6-Diaminopyridine sulfate

Parent Compound CAS: 141-86-6[1][2]

Hazard Summary: 2,6-Diaminopyridine is classified as toxic if swallowed and causes skin and

serious eye irritation.[1][2][3] It may also cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to prevent exposure when handling 2,6-
Diaminopyridine sulfate.
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PPE Category Specifications

Hand Protection

Wear appropriate protective gloves to prevent

skin exposure. The resistance of the glove

material to chemicals should be confirmed with

the supplier.[1][2]

Eye & Face Protection

Use chemical safety goggles and a face shield

where splashing is a possibility.[1][2][4] Ensure

compliance with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin & Body Protection
Wear appropriate protective clothing, including

boots, to prevent skin contact.[1][2]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced.[2][5] For

emergency situations, a self-contained

breathing apparatus (SCBA) is required.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for safety.

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ensure that an eyewash station and safety shower are in close proximity to the

workstation.[5]

Ground and secure all containers when dispensing the product to prevent static discharge.

[1]

Handling:

Avoid breathing dust, vapor, mist, or gas.[2]
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Do not allow the chemical to come into contact with eyes, skin, or clothing.[2]

Eating, drinking, or smoking is strictly prohibited in the handling area.[1][3]

Wash hands thoroughly after handling the substance.[1][3][5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed when not in use.[1][2]

Store locked up and away from incompatible materials such as strong oxidizing agents.[1]

[2][5]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

Waste Collection:

Collect waste material and any contaminated items (e.g., gloves, wipes) in a suitable,

labeled, and closed container for disposal.[2]

Disposal Method:

Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.[1][2][5]

One recommended method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]

Do not allow the substance to enter drains or watercourses.[1]

Emergency Procedures
In the event of an exposure or spill, follow these immediate steps:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][3][5]
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If on Skin: Immediately wash with plenty of soap and water.[1][5] If skin irritation occurs, seek

medical advice.[1] Remove and launder contaminated clothing before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[1][5] If eye irritation persists, get medical attention.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[1][5]

Spills: Evacuate the area. Shut off all possible sources of ignition.[1] Wear appropriate PPE

and clean up the spill immediately using an inert absorbent material.[1][2] Collect the spilled

material into a labeled container for disposal.[1]
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Safe Handling Workflow for 2,6-Diaminopyridine Sulfate
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Caption: Workflow for the safe handling of 2,6-Diaminopyridine sulfate from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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